Cas no 1261934-88-6 (3-methyl-4-(4-methyl-2-thienyl)benzoic Acid)

• Product Name: 3-methyl-4-(4-methyl-2-thienyl)benzoic Acid
• CAS No: 1261934-88-6
• MF: C₁₅H₁₄O₂S
• MW: 258.335463047028
• MDL: MFCD18320484
• CID: 1219342
• PubChem ID: 53226386
• Update Time: 2025-05-20

3-methyl-4-(4-methyl-2-thienyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(4-methyl-2-thienyl)benzoic Acid
• MFCD18320484
• 3-methyl-4-(3-methylsulfanylphenyl)benzoic acid
• 3-Methyl-4-(3-methylthiophenyl)benzoic acid, 95%
• 1261934-88-6
• 3-METHYL-4-(3-METHYLTHIOPHENYL)BENZOIC ACID

• MDL： MFCD18320484
• Inchi： 1S/C15H14O2S/c1-10-8-12(15(16)17)6-7-14(10)11-4-3-5-13(9-11)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： NLFAJRXKTJUSFD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 258.07145086g/mol
• Monoisotopic Mass: 258.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-methyl-4-(4-methyl-2-thienyl)benzoic Acid

3-Methyl-4-(4-Methyl-2-thienyl)benzoic Acid: A Comprehensive Overview

3-Methyl-4-(4-methyl-2-thienyl)benzoic acid (CAS No. 1261934-88-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical structure, synthesis, biological activities, and potential applications in drug development.

Chemical Structure and Synthesis

3-Methyl-4-(4-methyl-2-thienyl)benzoic acid is a substituted benzoic acid with a thienyl group attached to the benzene ring. The molecular formula is C₁₃H₁₂O₂S, and its molecular weight is 236.30 g/mol. The compound can be synthesized through various methods, including the coupling of 4-bromothiophene-2-carbaldehyde with 4-methylthiophenol followed by oxidation to form the carboxylic acid group.

The synthesis of 3-methyl-4-(4-methyl-2-thienyl)benzoic acid has been optimized in recent studies to improve yield and purity. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which have gained popularity due to their efficiency and environmental friendliness. This approach not only enhances the synthetic route but also aligns with the principles of green chemistry.

Biological Activities and Mechanisms of Action

3-Methyl-4-(4-methyl-2-thienyl)benzoic acid has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Recent studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this activity involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 3-methyl-4-(4-methyl-2-thienyl)benzoic acid has demonstrated promising anti-cancer effects. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

Potential Applications in Drug Development

The unique biological activities of 3-methyl-4-(4-methyl-2-thienyl)benzoic acid make it a valuable candidate for drug development. Its anti-inflammatory properties suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

The anti-cancer effects of 3-methyl-4-(4-methyl-2-thienyl)benzoic acid have also attracted attention from oncology researchers. Preclinical studies have shown promising results, and further investigations are being conducted to explore its potential as a novel therapeutic agent for various types of cancer. The compound's ability to target multiple signaling pathways may offer a more comprehensive approach to cancer treatment compared to existing therapies.

Safety and Toxicology

The safety profile of 3-methyl-4-(4-methyl-2-thienyl)benzoic acid is an important consideration for its use in drug development. Preliminary toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical trials will provide more comprehensive data on the safety and efficacy of 3-methyl-4-(4-methyl-2-thienyl)benzoic acid. These trials will be crucial in determining the optimal dosing regimens and identifying any potential interactions with other medications or health conditions.

Conclusion

3-Methyl-4-(4-methyl-2-thienyl)benzoic acid (CAS No. 1261934-88-6) is a promising compound with diverse biological activities, including anti-inflammatory and anti-cancer properties. Its unique chemical structure and mechanism of action make it a valuable candidate for drug development in various therapeutic areas. Ongoing research and clinical trials will further elucidate its potential as a novel therapeutic agent, contributing to advancements in medicinal chemistry and pharmaceutical science.